26-Deoxyactein
Overview
Description
26-Deoxyactein is a triterpenoid . It is a major constituent of black cohosh (C. racemosa) . It has a role as a metabolite .
Synthesis Analysis
26-Deoxyactein was isolated from the roots/rhizomes of Cimicifuga racemosa . The structures and absolute stereochemistry of 26-Deoxyactein were established by spectroscopic methods (FABMS, 1H and 13C NMR) and single-crystal X-ray data analysis .
Molecular Structure Analysis
The molecular formula of 26-Deoxyactein is C37H56O10 . The structures and absolute stereochemistry of 26-Deoxyactein were established by spectroscopic methods (FABMS, 1H and 13C NMR) and single-crystal X-ray data analysis .
Scientific Research Applications
Application in Menopause Treatment
Scientific Field
Pharmacology and Women’s Health
Summary of the Application
27-Deoxyactein, also known as 23-epi-26-deoxyactein, is one of the most abundant triterpene glycosides found in black cohosh, a plant that is commonly used in dietary supplements as an alternative to conventional hormone replacement therapy for menopause .
Methods of Application or Experimental Procedures
In a study, single doses of black cohosh extract containing 1.4, 2.8, or 5.6 mg of 23-epi-26-deoxyactein were administered to 15 healthy, menopausal women. Serial blood samples and 24-hour urine samples were obtained, and blood chemistry, hormonal levels, and 23-epi-26-deoxyactein levels were determined .
Results or Outcomes
The study found that the maximum concentration and area under the curve of 23-epi-26-deoxyactein in sera increased proportionately with dosage, and that the half-life was approximately 2 hours for all dosages. Less than 0.01% of the 23-epi-26-deoxyactein was recovered in urine 24 hours after administration .
Protection of Pancreatic β-Cells
Scientific Field
Biochemistry and Endocrinology
Summary of the Application
Deoxyactein has been found to protect pancreatic β-cells against cell death induced by methylglyoxal (MG), a highly reactive dicarbonyl compound that is formed mainly as a byproduct of glycolysis .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures for this application were not detailed in the available literature.
Results or Outcomes
Pre-treatment with deoxyactein significantly reduced the levels of intracellular reactive oxygen species (ROS), interleukin-1β (IL-1β), cardiolipin peroxidation, and protein adduct accumulation induced by MG .
Antitumor Activities
Scientific Field
Oncology and Pharmacology
Summary of the Application
Actein and 26-Deoxyactein, tetracyclic triterpenoids compounds isolated from the rhizome of Cimicifuga foetida L., have been found to exhibit in vitro and in vivo antitumor activities .
Methods of Application or Experimental Procedures
In the study, the cytotoxicities of actein and 26-deoxyactein were assayed in 12 human tumor cell lines using a modified MTT method. Mouse sarcoma S180 and human lung cancer A549 cells were implanted subcutaneously in ICR mice and nude mice respectively to establish implanted tumor models .
Results or Outcomes
Actein and 26-deoxyactein inhibited the proliferation of the 12 human cancer cell lines tested with the values of 50% inhibitory concentrations (IC 50) between 12.29 and 88.39 μg/mL. Both actein and 26-deoxyactein significantly inhibited the growth of the implanted sarcoma S180 in a dose-dependent manner. Actein and 26-deoxyactein markedly inhibited the xenograft growth with T/C (%) values of 38%, 55% for actein, and 35%, 49% for 26-deoxyactein .
Women’s Health: Postmenopausal Syndrome and Osteoporosis
Scientific Field
Women’s Health and Endocrinology
Summary of the Application
Black Cohosh (Cimicifuga racemosa), which contains 27-deoxyactein, has been traditionally exploited and extensively used by women for various disorders related to women, such as menopausal syndrome, mammary cancer, and osteoporosis .
Results or Outcomes
The outcomes of this application were not detailed in the available literature.
Antitumor Activities in Leukemia
Scientific Field
Oncology and Hematology
Summary of the Application
Actein and 26-Deoxyactein, tetracyclic triterpenoids compounds isolated from the rhizome of Cimicifuga foetida L., have been found to exhibit antitumor activities in human leukemia HL-60 cells .
Methods of Application or Experimental Procedures
In the study, a modified MTT method was used to assay the cytotoxicities of actein and 26-deoxyactein in 12 human tumor cell lines. Human leukemia HL-60 cells were treated with either actein (6.25–25 μg/mL) or 26-deoxyactein (6.25–25 μg/mL) for 48 hours .
Results or Outcomes
The FCM result showed that human leukemia HL-60 cells were arrested at G1 phase after treatment .
Protection Against Oxidative Cell Damage
Summary of the Application
Deoxyactein has been found to protect pancreatic β-cells against oxidative cell damage induced by methylglyoxal (MG), a highly reactive dicarbonyl compound that is formed mainly as a byproduct of glycolysis .
Future Directions
properties
IUPAC Name |
[(1R,1'R,3'R,4S,4'R,5R,5'R,6'R,10'S,12'S,13'S,16'R,18'S,21'R)-1,4',6',12',17',17'-hexamethyl-18'-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyspiro[3,6-dioxabicyclo[3.1.0]hexane-4,8'-9-oxahexacyclo[11.9.0.01,21.04,12.05,10.016,21]docosane]-3'-yl] acetate |
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InChI |
InChI=1S/C37H56O10/c1-18-12-37(30-33(6,47-30)17-43-37)46-21-13-32(5)23-9-8-22-31(3,4)24(45-29-28(41)27(40)20(39)15-42-29)10-11-35(22)16-36(23,35)14-25(44-19(2)38)34(32,7)26(18)21/h18,20-30,39-41H,8-17H2,1-7H3/t18-,20-,21+,22+,23+,24+,25-,26+,27+,28-,29+,30-,32+,33-,34-,35-,36+,37+/m1/s1 |
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InChI Key |
GCMGJWLOGKSUGX-RBKCHLQLSA-N |
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Canonical SMILES |
CC1CC2(C3C(O3)(CO2)C)OC4C1C5(C(CC67CC68CCC(C(C8CCC7C5(C4)C)(C)C)OC9C(C(C(CO9)O)O)O)OC(=O)C)C |
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Isomeric SMILES |
C[C@@H]1C[C@@]2([C@H]3[C@](O3)(CO2)C)O[C@@H]4[C@H]1[C@]5([C@@H](C[C@@]67C[C@@]68CC[C@@H](C([C@@H]8CC[C@H]7[C@@]5(C4)C)(C)C)O[C@H]9[C@@H]([C@H]([C@@H](CO9)O)O)O)OC(=O)C)C |
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Molecular Formula |
C37H56O10 |
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DSSTOX Substance ID |
DTXSID20181062 |
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| Record name | 26-Deoxyactein | |
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Molecular Weight |
660.8 g/mol |
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Product Name |
26-Deoxyactein | |
CAS RN |
264624-38-6 |
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| Record name | 26-Deoxyactein | |
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| Record name | 26-DEOXYACTEIN | |
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